1-Ethoxy-2-methyl-5-nitrobenzene

• Molecular Formula: C9H11NO3
• Molecular Weight: 181.19 g/mol
• IUPAC Name: 2-ethoxy-1-methyl-4-nitrobenzene
• InChI: InChI=1S/C9H11NO3/c1-3-13-9-6-8(10(11)12)5-4-7(9)2/h4-6H,3H2,1-2H3
• InChI Key: AHJUOCPYSGDAPM-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=C(C=CC(=C1)[N+](=O)[O-])C

Description

1-Ethoxy-2-methyl-5-nitrobenzene is a nitroaromatic compound characterized by a benzene ring substituted with ethoxy (–OCH₂CH₃), methyl (–CH₃), and nitro (–NO₂) groups at the 1-, 2-, and 5-positions, respectively. The nitro group confers electron-withdrawing effects, influencing reactivity in reductions (e.g., to amines) and substitutions, while the ethoxy group provides moderate electron-donating character, balancing the electronic profile of the aromatic system.

Comparison with Similar Compounds

Key Observations:

Electron Effects :

• The ethoxy group in 1-ethoxy-2-methyl-5-nitrobenzene donates electrons via resonance, reducing the electron-withdrawing impact of the nitro group compared to chloro-substituted analogs (e.g., 1-chloro-2-methoxy-4-methyl-5-nitrobenzene) .
• Fluorine in 1-ethyl-2-fluoro-4-methoxy-5-nitrobenzene introduces strong electron-withdrawing effects, enhancing stability and directing electrophilic attacks .

Functional Group Diversity :

• Ester-containing derivatives (e.g., Methyl 2-methoxy-5-nitrobenzoate ) exhibit higher polarity and solubility in polar solvents compared to purely alkyl/alkoxy-substituted nitrobenzenes.
• Triazole derivatives (e.g., Ethyl 5-methyl-1-(p-nitrophenyl)-1H-1,2,3-triazole-4-carboxylate ) leverage heterocyclic cores for biological activity, a feature absent in simpler nitroaromatics.

Synthetic Pathways: Reductive methods (e.g., SnCl₂·2H₂O in ethanol ) are common for nitro-to-amine conversions, critical for pharmaceutical intermediates. Halogen displacement (as in ) and click chemistry () enable precise functionalization of the aromatic ring.

Reactivity in Reduction Reactions

1-Ethoxy-2-methyl-5-nitrobenzene is expected to undergo nitro group reduction to form diamines, similar to procedures described for 4-(substituted)-5-fluorobenzene-1,2-diamine (SnCl₂·2H₂O in ethanol, 75°C, 5–7 hours ). However, the ethoxy group’s electron-donating nature may slow reduction kinetics compared to electron-deficient analogs like 1-chloro-2-methoxy-4-methyl-5-nitrobenzene.

Pharmaceutical Relevance

Nitrobenzene derivatives serve as precursors for benzimidazoles (e.g., 1-methyl-5-nitrobenzimidazole ), which are scaffolds for antitumor and antimicrobial agents. The ethoxy and methyl groups in 1-ethoxy-2-methyl-5-nitrobenzene may improve metabolic stability compared to smaller substituents (e.g., methoxy).